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Application Notes: Dosing Isochlorogenic acid
A in Animal Studies

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: isochlorogenic acid A

CAS No.: 2450-53-5

Cat. No.: S1802447

Compound of Interest: Isochlorogenic acid A (ICGA-A), also known as 3,5-Dicaffeoylquinic acid (3,5-
DiCQA) CAS Registry Number: 2450-53-5 Molecular Formula: C25H24012 Molecular Weight: 516.45
g/mol [1]

Effective Dosing Ranges from Efficacy Studies

The table below summarizes effective doses of ICGA-A and related extracts from recent in vivo studies.

Animal Route of Dosing . o
Model Dosage Administration Frequ_ency & Key Efficacy Findings
Duration

Weaned 200 mg/kg diet Oral (dietary 28 days, ad » Improved average daily

Piglets [2] (optimal dose) supplementation) libitum access gain (ADG) ¢ Enhanced
nutrient digestibility ¢
Boosted antioxidant
capacity & immune
function « Positively
modulated gut microbiota

Weaned 100, 200, 400, Oral (dietary 28 days, ad 200-400 mg/kg was the

Piglets [2] 800 mg/kg diet supplementation) libitum access most effective range; 800
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. Dosing
Animal Route of ) o
Model Dosage Administration Frequ_ency & Key Efficacy Findings
Duration
(dose range) mg/kg did not show
significantly greater
benefits.
Mice (TNBC Taraxacum Not explicitly stated  Study duration Enhanced efficacy of PD-
Model) [3] officinale extract  (typically oral not fully 1/PD-L1 blockade,
(TOE) gavage or i.p.) specified improved immune
containing response, suppressed
ICGA-A tumor proliferation.
Rats 200 mg/kg Oral gavage Single Used for tracking
(Metabolic (single dose for administration metabolite identification
Study) [4] metabolism) and distribution.

Detailed Experimental Protocol for a Swine Model

The following methodology is adapted from a study investigating ICGA-A as a feed additive for weaned
piglets [2].

e Animal and Diet Preparation

o Animals: 180 crossbred (Duroc x Landrace x Yorkshire) weaned piglets (21 days of age).

o Initial Body Weight: 6.77 + 0.18 kg.

o ICGA-A Source: Sodium isochlorogenic acid powder derived from stevia, with an ICGA content
of 51.3%.

o Diet Formulation: A basal diet meeting NRC (2012) requirements is supplemented with ICGA-
A at 0 (control), 100, 200, 400, or 800 mg/kg.

o Housing: Piglets are randomly allocated to treatment groups with 6 replicates per group and 6
piglets per pen. Environmental temperature is maintained at 25-28°C.

¢ Dosing and Monitoring Regimen

o Administration: The formulated diet is provided ad libitum for the entire 28-day experimental
period, with free access to water.
o Data Collection:
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= Growth Performance: Body weight and feed intake are measured on days 1, 15, and 29
to calculate Average Daily Gain (ADG), Average Daily Feed Intake (ADFI), and Feed-to-
Gain ratio (F:G).

= Blood Collection: Blood samples are collected (e.g., from the posterior orbital venous
plexus) on days 14 and 28. Serum is separated by centrifugation for analysis of
antioxidant enzymes (Catalase, Total Antioxidant Capacity) and immunoglobulins (IgA,
IgM).

= Sample Analysis: Fecal samples are collected to determine apparent total tract
digestibility (ATTD) of nutrients. At the end of the study, intestinal content or tissue
samples are collected for gut microbiota analysis (e.g., via 16S rRNA sequencing).

Metabolic Fate and Analytical Protocol

Understanding the metabolism of ICGA-A is crucial for interpreting its in vivo effects. The workflow below

details the identification of ICGA-A metabolites in rats.
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Key Methodological Details:
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e Animals: Male Sprague-Dawley rats (180 + 20 g), fasted for 12 hours before a single oral dose of
200 mg/kg ICGA-A [4].
e Sample Prep: Plasma and tissue homogenates are processed using Solid Phase Extraction (SPE)
with C18 columns for purification [4].
¢ Instrumentation: UHPLC-Q-Exactive Orbitrap Mass Spectrometry.
o Column: HYPERSIL GOLD C18 (100 x 2.1 mm, 1.9 pm).
o Mobile Phase: (A) Water with 0.1% formic acid; (B) Acetonitrile. A gradient elution is used.
o MS: Negative ion electrospray ionization (ESI) mode [4].

Safety and Sensitization Considerations

Available evidence suggests a favorable safety profile for oral administration.

¢ Oral Consumption: A risk assessment concluded that long-term dietary exposure to chlorogenic
acids, including isomers like ICGA-A, is reasonably safe and does not pose a risk to human health [5]
[6].

¢ Injection Risk: A meta-analysis indicated that intravenous administration of chlorogenic acid might
be a key factor in triggering sensitization reactions, warranting caution for injectable formulations [7].

Key Conclusions for Research and Development

e Dosing: A dose of 200 mg/kg of diet is effective for improving growth and health parameters in
weaned piglets. For metabolic studies in rats, a single oral dose of 200 mg/kg body weight is
practical.

o Efficacy: ICGA-A demonstrates multi-system efficacy, including enhancing antioxidant status,
immune function, nutrient digestibility, and gut health in livestock models, and shows potential as an
anti-tumor adjuvant [2] [3].

¢ Metabolism: ICGA-A undergoes extensive phase Il metabolism in vivo, primarily yielding methylated,
glucuronidated, and sulfated metabolites [4].

e Safety: The compound is well-tolerated upon oral administration, aligning with its widespread
presence in the human diet [5] [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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